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Compound of Interest

Compound Name: 1,3-Dibromo-5-nitrobenzene

Cat. No.: B1662017 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 1,3-Dibromo-5-nitrobenzene are paramount to

ensuring laboratory safety and environmental compliance. This guide provides essential, step-

by-step procedures for the safe disposal of 1,3-Dibromo-5-nitrobenzene, grounded in

established safety protocols for halogenated nitroaromatic compounds.

Essential Safety & Hazard Information
1,3-Dibromo-5-nitrobenzene is a halogenated nitroaromatic compound that requires careful

handling due to its toxicological profile. The primary acute hazard associated with this chemical

is that it is harmful if swallowed.[1] Ingestion can lead to adverse health effects, and as with

many aromatic nitro compounds, there is a potential for skin and eye irritation.
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Property Value Source(s)

Chemical Formula C₆H₃Br₂NO₂ [1]

Molecular Weight 280.90 g/mol [1]

GHS Classification
Acute Toxicity, Oral (Category

4)
[1]

Hazard Statement H302: Harmful if swallowed [1]

Incompatible Materials Strong oxidizing agents [2][3]

Experimental Protocols: Spill Management and
Cleanup
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Methodology for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves (nitrile or neoprene), safety goggles, and a lab coat. For larger spills, respiratory

protection may be necessary.

Containment: Contain the spill using an inert absorbent material such as sand, silica gel, or

vermiculite.[2][4] Do not use combustible materials like paper towels to absorb the chemical.

Collection: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable

hazardous waste container.[2][5][6] Avoid creating dust.

Decontamination: Clean the spill area with a suitable solvent (such as acetone or ethanol),

followed by a thorough wash with soap and water.
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Waste Disposal: The collected waste and any contaminated cleaning materials must be

disposed of as hazardous waste in accordance with institutional and local regulations.

Operational Plan: Proper Disposal Procedures
The recommended method for the disposal of 1,3-Dibromo-5-nitrobenzene is through an

approved hazardous waste management facility, which will typically employ high-temperature

incineration.[4]

Step-by-Step Disposal Protocol:

Waste Segregation: Do not mix 1,3-Dibromo-5-nitrobenzene waste with other waste

streams, particularly incompatible materials like strong oxidizing agents.[2][3] It should be

segregated as halogenated organic waste.

Container Selection: Use a designated, properly sealed, and clearly labeled hazardous

waste container. The container should be robust and compatible with the chemical.

Labeling: The waste container must be labeled "Halogenated Organic Waste" and include

the full chemical name: "1,3-Dibromo-5-nitrobenzene."[4] Also, include the date and the

name of the generating researcher or lab.

Storage: Store the sealed waste container in a designated satellite accumulation area that

has secondary containment to prevent the spread of any potential leaks.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not attempt to dispose of this

chemical down the drain or in regular trash.[5][6][7]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,3-Dibromo-5-
nitrobenzene.
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Caption: Disposal Workflow for 1,3-Dibromo-5-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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